Cas no 2138046-24-7 (4-(bromomethyl)-4-(pentan-3-yloxy)oxane)

• Product Name: 4-(bromomethyl)-4-(pentan-3-yloxy)oxane
• CAS No: 2138046-24-7
• MF: C₁₁H₂₁BrO₂
• MW: 265.18724322319
• CID: 6045851
• PubChem ID: 165489545
• Update Time: 2025-08-02

4-(bromomethyl)-4-(pentan-3-yloxy)oxane Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-4-(pentan-3-yloxy)oxane
• 2138046-24-7
• EN300-1136383

• Inchi： 1S/C11H21BrO2/c1-3-10(4-2)14-11(9-12)5-7-13-8-6-11/h10H,3-9H2,1-2H3
• InChI Key： WILDHYQEFWIWSE-UHFFFAOYSA-N
• SMILES： BrCC1(CCOCC1)OC(CC)CC

Computed Properties

• Exact Mass: 264.07249g/mol
• Monoisotopic Mass: 264.07249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5Ų

Additional information on 4-(bromomethyl)-4-(pentan-3-yloxy)oxane

Introduction to 4-(bromomethyl)-4-(pentan-3-yloxy)oxane (CAS No. 2138046-24-7) in Modern Chemical Research

4-(bromomethyl)-4-(pentan-3-yloxy)oxane, identified by the CAS number 2138046-24-7, is a versatile organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This oxane derivative, featuring a bromomethyl substituent and a pentan-3-yloxy moiety, presents unique structural and functional attributes that make it a valuable intermediate in the development of novel bioactive molecules.

The compound’s structure, characterized by a cyclohexane ring substituted with both bromomethyl and pentan-3-yloxy groups, offers distinct reactivity patterns that are highly useful in medicinal chemistry. The bromomethyl group serves as a nucleophilic handle, enabling further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Heck couplings. Concurrently, the pentan-3-yloxy group introduces a linear aliphatic chain, which can influence the compound’s solubility, metabolic stability, and interaction with biological targets.

In recent years, the demand for structurally diverse building blocks in drug discovery has led to increased exploration of oxane derivatives. These compounds are valued for their ability to mimic natural products and exhibit favorable pharmacokinetic properties. The specific combination of functional groups in 4-(bromomethyl)-4-(pentan-3-yloxy)oxane makes it an attractive candidate for synthesizing complex molecules with potential therapeutic applications.

One of the most compelling aspects of this compound is its utility in constructing heterocyclic frameworks, which are prevalent in many biologically active substances. Researchers have leveraged its reactivity to develop novel scaffolds for kinase inhibitors, antiviral agents, and anti-inflammatory drugs. For instance, recent studies have demonstrated its role in generating substituted oxanes that exhibit inhibitory effects on specific enzymes implicated in cancer progression.

The pentan-3-yloxy group in 4-(bromomethyl)-4-(pentan-3-yloxy)oxane also contributes to its versatility by allowing for modifications that can fine-tune physicochemical properties. This flexibility is particularly advantageous when designing molecules intended for oral administration or targeted delivery systems. By adjusting the length and composition of the aliphatic chain, chemists can modulate factors such as lipophilicity and cell membrane permeability.

Advances in computational chemistry have further enhanced the utility of 4-(bromomethyl)-4-(pentan-3-yloxy)oxane by enabling rapid virtual screening and molecular docking studies. These methodologies allow researchers to predict binding affinities and optimize lead structures before proceeding to experimental synthesis. Such high-throughput approaches have accelerated the discovery pipeline for new drug candidates derived from this intermediate.

The compound’s reactivity also makes it a valuable tool in polymer chemistry. Researchers have explored its incorporation into macromolecular architectures to create materials with tailored properties. For example, its ability to undergo polymerization reactions has been exploited to develop biodegradable polymers with potential applications in drug delivery and tissue engineering.

From a synthetic perspective, 4-(bromomethyl)-4-(pentan-3-yloxy)oxane exemplifies the importance of functional group interplay in designing efficient synthetic routes. The presence of both bromomethyl and pentan-3-yloxy groups allows for sequential modifications that can be tailored to specific synthetic needs. This adaptability has made it a preferred choice for medicinal chemists seeking to construct complex molecular architectures with precision.

In conclusion, 4-(bromomethyl)-4-(pentan-3-yloxy)oxane (CAS No. 2138046-24-7) represents a significant advancement in synthetic organic chemistry. Its unique structural features and reactivity patterns have positioned it as a cornerstone intermediate in pharmaceutical research. As methodologies for drug discovery continue to evolve, this compound is poised to play an increasingly pivotal role in the development of next-generation therapeutics.